Cas no 3140-45-2 (Linoleamide,N-isopropyl- (7CI,8CI))

Linoleamide,N-isopropyl- (7CI,8CI) structure
3140-45-2 structure
Product name:Linoleamide,N-isopropyl- (7CI,8CI)
CAS No:3140-45-2
MF:C21H39NO
MW:321.54046
CID:317272
PubChem ID:6444518

Linoleamide,N-isopropyl- (7CI,8CI) Chemical and Physical Properties

Names and Identifiers

    • Linoleamide,N-isopropyl- (7CI,8CI)
    • (9Z,12Z)-N-propan-2-yloctadeca-9,12-dienamide
    • (Z,Z)-N-(1-Methylethyl)-9,12-octadecadienamide
    • (Z,Z)-N-isopropyl-octadeca-9,12-dienamide
    • 9,12-Octadecadienamide, N-(1-methylethyl)-, (Z,Z)-
    • CHEMBL1672678
    • Linoleamide, N-isopropyl-
    • LS-97644
    • N-Isopropyllinolamid
    • 3140-45-2
    • SCHEMBL22758117
    • N-isopropyl linoleamide
    • Inchi: InChI=1S/C21H39NO/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-21(23)22-20(2)3/h8-9,11-12,20H,4-7,10,13-19H2,1-3H3,(H,22,23)/b9-8-,12-11-
    • InChI Key: GHLUXRXWPBHFNB-MURFETPASA-N
    • SMILES: CCCCC/C=C\C/C=C\CCCCCCCC(NC(C)C)=O

Computed Properties

  • Exact Mass: 321.30337
  • Monoisotopic Mass: 321.303164868g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 15
  • Complexity: 318
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.1
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • PSA: 29.1

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